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Compound of Interest

Compound Name: Neodymium triacetate

Cat. No.: B1582837

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Neodymium Triacetate, focusing
on its chemical identity, safety data, and handling protocols. The information is intended to
support researchers, scientists, and professionals in drug development in the safe and effective
use of this compound.

Chemical Identification

Neodymium Triacetate is a chemical compound of the rare earth element neodymium and
acetic acid. It is important to distinguish between the anhydrous and hydrated forms of this salt,
as they are assigned different CAS numbers.
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. Neodymium(lll) Acetate Neodymium(lll) Acetate
Identifier
(Anhydrous) Hydrate
Neodymium acetate, Acetic acid, neodymium salt,
Synonyms ]
Neodymium ethanoate hydrate
CAS Number 6192-13-8[1] 334869-71-5[2]
Molecular Formula CeHoNdOs[1] Nd(C2H302)s3 - xH20]3][4]
] 321.38 g/mol (anhydrous
Molecular Weight 321.37 g/mol [1] _
basis)[4]
Appearance Light purple solid[1] Purple solid[4]

Safety and Hazard Information

Neodymium Triacetate is classified as an irritant. The following tables summarize its hazard
classification and the necessary precautionary measures according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

SHS H | Classificati

Hazard Class Category Hazard Statement

H315: Causes skin irritation[2]

Skin Irritation 2
[4]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[2][4]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[2][4]

GHS Pictogram:

ls.alt text

Signal Word: Warning
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Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[2][4]
Wash skin thoroughly after
P264 _
handling.[5]
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[6]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[4]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][4]

Call a POISON
pP312 CENTER/doctor if you feel
unwell.[5]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[6]
P405 Store locked up.[6]
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[6]
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Toxicological Data

Quantitative toxicological data for Neodymium Triacetate, such as LD50 (median lethal dose)
and LC50 (median lethal concentration) values for oral, dermal, and inhalation routes, are not
readily available in published literature and safety data sheets.[4][7] One source indicates an
intravenous lowest published toxic dose (LDLo) in cats of 50 mg/kg.[8] However, this is not a
standard measure for acute toxicity assessment.

Endpoint Species Route Value

LD50 Not available Oral No data available
LD50 Not available Dermal No data available
LC50 Not available Inhalation No data available
LDLo Cat Intravenous 50 mg/kg|[8]

Due to the lack of comprehensive toxicological data, it is recommended to handle this
compound with care, assuming it may have uncharacterized toxic properties.

Experimental Protocols for Hazard Assessment

The irritant properties of a chemical like Neodymium Triacetate are typically assessed using
standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Skin Irritation Testing (based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation.[9]
Methodology:
o Test Animal: The albino rabbit is the recommended species.[9]

» Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the
skin (approximately 6 cm?2) under a gauze patch.[9]

o Exposure: The exposure period is typically 4 hours.[9]
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» Observation: After removal of the patch, the skin is examined for erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).[9]

e Scoring: The severity of the skin reactions is scored according to a standardized system
(e.g., Draize method).[10][11]

Eye Irritation Testing (based on OECD Guideline 405)

This test assesses the potential of a substance to cause eye irritation or damage.[12]

Methodology:

Test Animal: The albino rabbit is the recommended species.[13]

Application: A single dose of the test substance (e.g., 0.1 mL for liquids or not more than 0.1
g for solids) is instilled into the conjunctival sac of one eye. The other eye serves as a
control.[12]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[12][13]

Scoring: The severity of the ocular reactions is graded using a standardized scoring system.

Safe Handling and Emergency Procedures Workflow

The following diagram illustrates the logical workflow for the safe handling of Neodymium
Triacetate and the appropriate response in case of exposure.
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Safe Handling and Emergency Workflow for Neodymium Triacetate

Safe Handling

Use in well-ventilated area
(e.g., fume hood)

\A

Wear appropriate PPE:
- Safety goggles/face shield
- Nitrile gloves
- Lab coat

Y

Avoid dust formation
Avoid contact with skin and eyes
Wash hands after handling

Emergency Procedures

L A

Store in a cool, dry place
Keep container tightly sealed

Exposure
Occurs?

Eyes Inhalation
\4
IF ON SKIN: IF IN EYES: IF INHALED:
Wash with plenty of soap and water Rinse cautiously with water for several minutes Remove to fresh air
\

Seek medical attention | _
if irritation persists |

\A

Click to download full resolution via product page

Caption: Workflow for handling Neodymium Triacetate safely.
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Conclusion

Neodymium Triacetate is a valuable compound in research and various industries. While it
presents moderate irritation hazards, it can be handled safely by adhering to standard
laboratory safety protocols, including the use of appropriate personal protective equipment and
engineering controls. In case of exposure, prompt first aid measures should be taken, and
medical attention should be sought if symptoms persist. The lack of comprehensive acute
toxicity data underscores the importance of cautious handling to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582837#neodymium-triacetate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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